Cas no 1215-21-0 (Acetamide,N-(4'-methyl[1,1'-biphenyl]-4-yl)-)

• Product Name: Acetamide,N-(4'-methyl[1,1'-biphenyl]-4-yl)-
• CAS No: 1215-21-0
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 166490
• PubChem ID: 300087
• Update Time: 2025-04-19

Acetamide,N-(4'-methyl[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4'-methyl[1,1'-biphenyl]-4-yl)-
• N-[4-(4-methylphenyl)phenyl]acetamide
• 4-acetamido-4'-methyl-1,1'-biphenyl
• 4'-Acetamino-4-methyl-diphenyl
• AC1L6VJ5
• Acetanilide, 4'-p-tolyl-
• CHEMBL450571
• N-(4'-Methyl-biphenyl-4-yl)-acetamid
• N-(4'-methylbiphenyl-4-yl)acetamide
• N-(4'-methylbiphenyl-4-yl)-acetamide
• N-(4'-methyl-biphenyl-4-yl)-acetamide
• NSC174185
• N-(4-Methyl[1,1-biphenyl]-4-yl)acetamide
• N-(4'-Methyl[1,1'-biphenyl]-4-yl)acetamide
• Acetamide,n-(4-methyl[1,1-biphenyl]-4-yl)-
• DTXSID10306126
• SCHEMBL11244788
• NSC-174185
• 1215-21-0

• Inchi： 1S/C15H15NO/c1-11-3-5-13(6-4-11)14-7-9-15(10-8-14)16-12(2)17/h3-10H,1-2H3,(H,16,17)
• InChI Key： IEBHYKHHIAJQOK-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 225.11545
• Monoisotopic Mass: 225.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 426.8°Cat760mmHg
• Flash Point: 257.2°C
• Refractive Index: 1.601
• PSA: 29.1
• LogP: 3.69340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives